Cas no 82816-76-0 (Boc-Phe-Phe-Gly-OH)

• Product Name: Boc-Phe-Phe-Gly-OH
• CAS No: 82816-76-0
• MF: C₂₅H₃₁N₃O₆
• MW: 469.530146837235
• CID: 708600
• PubChem ID: 5049867
• Update Time: 2025-10-30

Boc-Phe-Phe-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanyl-L-phenylalanyl-
• 2-[[2-[[2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]acetic acid
• Boc-Phe-Phe-Gly-OH
• 2-[[(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]amino]acetic acid
• Boc-L-Phe-L-Phe-Gly-OH
• Boc-Phe-Phe-Gly
• 82816-76-0
• FT-0641883
• DTXSID70407800

• Inchi： 1S/C25H31N3O6/c1-25(2,3)34-24(33)28-20(15-18-12-8-5-9-13-18)23(32)27-19(22(31)26-16-21(29)30)14-17-10-6-4-7-11-17/h4-13,19-20H,14-16H2,1-3H3,(H,26,31)(H,27,32)(H,28,33)(H,29,30)
• InChI Key： OJBXRIGCBKNSQC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C(NCC(=O)O)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 469.22100
• Monoisotopic Mass: 469.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 793.4°C at 760 mmHg
• Flash Point: 433.7°C
• Refractive Index: 1.566
• PSA: 133.83000
• LogP: 3.22340

Boc-Phe-Phe-Gly-OH Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Boc-Phe-Phe-Gly-OH

Comprehensive Guide to Boc-Phe-Phe-Gly-OH (CAS No. 82816-76-0): Properties, Applications, and Research Insights

Boc-Phe-Phe-Gly-OH (CAS No. 82816-76-0) is a tripeptide derivative widely utilized in peptide synthesis, pharmaceutical research, and biochemical studies. This compound, featuring a Boc (tert-butoxycarbonyl) protecting group, is valued for its role in constructing complex peptide chains. Its molecular structure—Phenylalanine-Phenylalanine-Glycine—makes it a versatile building block for drug discovery and protein engineering. Below, we explore its properties, applications, and relevance to current scientific trends.

The Boc-Phe-Phe-Gly-OH peptide is particularly significant in solid-phase peptide synthesis (SPPS), a method dominating modern peptide production. Researchers favor the Boc group for its stability under acidic conditions, enabling selective deprotection during multi-step syntheses. With the rising demand for custom peptides in therapeutics (e.g., anticancer agents and antimicrobial peptides), this compound has gained attention in high-throughput screening and bioconjugation studies.

Recent trends highlight the integration of Boc-Phe-Phe-Gly-OH in AI-driven drug design. Computational tools like AlphaFold and molecular docking simulations leverage such peptides to predict protein-ligand interactions. Additionally, its use in nanocarrier systems for targeted drug delivery aligns with the growing focus on precision medicine. These applications address frequent search queries like "peptide-based therapeutics" and "Boc group in peptide synthesis", reflecting user interest in cutting-edge biotechnologies.

From a biochemical perspective, the Phe-Phe-Gly sequence in Boc-Phe-Phe-Gly-OH mimics motifs found in amyloidogenic proteins, making it relevant to neurodegenerative disease research. Studies on Alzheimer’s and Parkinson’s often employ this peptide to investigate protein aggregation mechanisms. This connection to hot topics in neuroscience enhances its visibility in academic and pharmaceutical searches.

Quality and purity are critical for CAS No. 82816-76-0, as impurities can skew experimental results. Analytical techniques like HPLC and mass spectrometry ensure batch consistency, a concern frequently raised in forums discussing "peptide synthesis troubleshooting". Suppliers often provide certificates of analysis (CoA), addressing the demand for transparent sourcing in research chemicals.

In summary, Boc-Phe-Phe-Gly-OH bridges fundamental chemistry and advanced biomedical applications. Its role in drug development, neuroscience, and nanotechnology positions it as a compound of enduring relevance. For researchers exploring "peptide modification techniques" or "Boc-protected amino acids", this tripeptide offers a robust tool for innovation.